Cas no 1703052-15-6 (benzyl 3,5-diaminopiperidine-1-carboxylate)

• Product Name: benzyl 3,5-diaminopiperidine-1-carboxylate
• CAS No: 1703052-15-6
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 4613047
• Update Time: 2025-06-15

benzyl 3,5-diaminopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3,5-diaminopiperidine-1-carboxylate

• Inchi： 1S/C13H19N3O2/c14-11-6-12(15)8-16(7-11)13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9,14-15H2
• InChI Key： DNVNSKIOSXHJAF-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CC(N)CC(N)C1

Additional information on benzyl 3,5-diaminopiperidine-1-carboxylate

Benzyl 3,5-diaminopiperidine-1-carboxylate (CAS No. 1703052-15-6): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Benzyl 3,5-diaminopiperidine-1-carboxylate, identified by its CAS number 1703052-15-6, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, featuring a piperidine core with benzyl and amino substituents, has garnered attention due to its versatile structural framework and potential applications in drug discovery and medicinal chemistry. The unique arrangement of functional groups on the piperidine ring makes it a valuable scaffold for developing novel therapeutic agents.

The chemical structure of Benzyl 3,5-diaminopiperidine-1-carboxylate consists of a six-membered piperidine ring substituted at the 3rd and 5th positions with amino groups, while the 1st position is carboxylated and further benzylated. This configuration imparts specific electronic and steric properties that can be exploited in molecular design. The presence of both primary amino groups enhances the compound's reactivity, making it a promising intermediate in synthetic chemistry. Additionally, the benzyl group introduces hydrophobicity, which can influence solubility and binding interactions with biological targets.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores due to their ability to modulate various biological pathways. Benzyl 3,5-diaminopiperidine-1-carboxylate has been explored in several research avenues, particularly in the development of kinase inhibitors and other enzyme-targeted therapeutics. Its structural features make it an excellent candidate for designing molecules that can interact with proteins involved in cancer signaling pathways.

One of the most compelling aspects of Benzyl 3,5-diaminopiperidine-1-carboxylate is its potential application in the synthesis of small-molecule inhibitors targeting tyrosine kinases. Tyrosine kinases play a crucial role in cell signaling and are often overexpressed or mutated in various cancers, making them attractive therapeutic targets. Researchers have leveraged the reactivity of the amino and carboxylate groups to develop libraries of analogs that exhibit inhibitory activity against these kinases. Preliminary studies have shown that derivatives of this compound can disrupt aberrant signaling cascades associated with tumor growth and progression.

The benzyl group in Benzyl 3,5-diaminopiperidine-1-carboxylate also contributes to its utility as a building block for more complex molecules. Its ability to participate in further functionalization reactions allows for the creation of diverse chemical entities with tailored properties. This flexibility has been exploited in fragment-based drug design approaches, where small molecular fragments are linked together to form potent inhibitors. The use of Benzyl 3,5-diaminopiperidine-1-carboxylate as a core structure has led to the discovery of several lead compounds with promising preclinical activity.

Another area where Benzyl 3,5-diaminopiperidine-1-carboxylate has shown promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens necessitates the discovery of novel antimicrobial compounds. The unique structural features of this molecule make it a suitable candidate for designing agents that can interfere with bacterial cell wall synthesis or other critical metabolic processes. Recent studies have demonstrated that certain derivatives of this compound exhibit potent activity against Gram-positive bacteria, highlighting its potential as an antimicrobial therapeutic.

The synthesis of Benzyl 3,5-diaminopiperidine-1-carboxylate presents an interesting challenge due to its complex functionalization requirements. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the piperidine core and subsequent functionalization at multiple positions. These advancements have not only simplified the synthesis but also allowed for greater control over the structural diversity of derivatives.

In conclusion, Benzyl 3,5-diaminopiperidine-1-carboxylate (CAS No. 1703052-15-6) represents a fascinating compound with broad applications in chemical biology and drug discovery. Its unique structural features make it a versatile scaffold for developing novel therapeutics targeting various diseases, including cancer and infections caused by resistant pathogens. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in medicinal chemistry innovation.